Cas no 1324-04-5 (1H-Indene-1,3(2H)-dione,2-benzo[f]quinolin-3-yl-, disulfo deriv.)

1H-Indene-1,3(2H)-dione,2-benzo[f]quinolin-3-yl-, disulfo deriv. structure
1324-04-5 structure
Product Name:1H-Indene-1,3(2H)-dione,2-benzo[f]quinolin-3-yl-, disulfo deriv.
CAS No:1324-04-5
MF:C22H13NO8S2
MW:483.47052359581
CID:186845
PubChem ID:174819
Update Time:2025-04-19

1H-Indene-1,3(2H)-dione,2-benzo[f]quinolin-3-yl-, disulfo deriv. Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione,2-benzo[f]quinolin-3-yl-, disulfo deriv.
    • 2-benzo[f]quinolin-3-yl-1,3-dioxoindene-4,5-disulfonic acid
    • 2-benzo[f]quinolin-3-yl-1H-indene-1,3(2H)-dione, disulpho derivative
    • DIRECT YELLOW 5
    • 1H-Indene-1,3(2H)-dione, 2-benzo(f)quinolin-3-yl-, disulfo deriv.
    • 2-(benzo[f]quinolin-3-yl)-1,3-dioxo-2,3-dihydro-1H-indene-4,5-disulfonic acid
    • 2-Benzo(f)quinolin-3-yl-1H-indene-1,3(2H)-dione, disulpho derivative
    • 3(2h)-dione, 2-benzo[f]quinolin-3-yl-1h-indene- disulfo deriv.
    • Acid yellow 5 (C.I. 47035)
    • 1H-Indene-1,3(2H)-dione, 2-benzofquinolin-3-yl-, disulfo deriv.
    • DTXSID30862633
    • NS00120989
    • 1324-04-5
    • 958829-28-2
    • SCHEMBL5805942
    • 3(2h)-dione, 2-benzo[f]quinolin-3-yl-1h-indene-disulfo deriv.
    • 1H-Indene-1,3(2H)-dione,2-benzo[f]quinolin-3-yl-,disulfo deriv.
    • Inchi: 1S/C22H13NO8S2/c24-20-14-7-10-17(32(26,27)28)22(33(29,30)31)18(14)21(25)19(20)16-9-6-13-12-4-2-1-3-11(12)5-8-15(13)23-16/h1-10,19H,(H,26,27,28)(H,29,30,31)
    • InChI Key: DGWSYIALHUJWQP-UHFFFAOYSA-N
    • SMILES: S(C1=C(C=CC2C(C(C3C=CC4C5C=CC=CC=5C=CC=4N=3)C(C=21)=O)=O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 483.00829
  • Monoisotopic Mass: 483.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 173A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.71
  • Refractive Index: 1.766
  • PSA: 155.77
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